Cas no 87740-55-4 (2-Propenamide, 2-cyano-N-ethyl-3-mercapto-3-(methylthio)-)

• Product Name: 2-Propenamide, 2-cyano-N-ethyl-3-mercapto-3-(methylthio)-
• CAS No: 87740-55-4
• MF: C₇H₁₀N₂OS₂
• MW: 202.297098636627
• CID: 652818
• PubChem ID: 71412205
• Update Time: 2025-04-19

2-Propenamide, 2-cyano-N-ethyl-3-mercapto-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-N-ethyl-3-mercapto-3-(methylthio)-
• 2-cyano-N-ethyl-3-methylsulfanyl-3-sulfanylprop-2-enamide
• 2-CYANO-N-ETHYL-3-(METHYLSULFANYL)-3-SULFANYLPROP-2-ENAMIDE
• 87740-55-4
• DTXSID00831775

• Inchi： 1S/C7H10N2OS2/c1-3-9-6(10)5(4-8)7(11)12-2/h11H,3H2,1-2H3,(H,9,10)
• InChI Key： HOYVRRHXEPIZTO-UHFFFAOYSA-N
• SMILES： S(C)C(=C(C#N)C(NCC)=O)S

Computed Properties

• Exact Mass: 202.02345529g/mol
• Monoisotopic Mass: 202.02345529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 79.2Ų